N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,4,6-trimethylbenzamide

• IUPAC Name: N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,4,6-trimethylbenzamide
• InChI: InChI=1S/C15H23NO3/c1-10-6-11(2)13(12(3)7-10)14(17)16-8-15(4,18)9-19-5/h6-7,18H,8-9H2,1-5H3,(H,16,17)
• InChI Key: IJOCXYFRIXSGNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)NCC(C)(COC)O)C
• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol

Description

N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,4,6-trimethylbenzamide, also known as TMB-8, is a membrane-permeable Ca2+ antagonist that is widely used in scientific research. TMB-8 has been shown to inhibit Ca2+ uptake by the endoplasmic reticulum (ER) and the Golgi apparatus, making it a useful tool for investigating intracellular Ca2+ signaling pathways.

Mechanism of Action

N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,4,6-trimethylbenzamide acts as a Ca2+ antagonist by binding to the luminal side of the ER and Golgi membranes, where it inhibits the activity of Ca2+ pumps and channels. This results in a decrease in intracellular Ca2+ levels, which can affect a variety of cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on the cell type and experimental conditions. In some cases, this compound can inhibit protein synthesis and secretion, while in others it can induce apoptosis or affect neurotransmitter release. This compound has also been shown to affect muscle contraction and insulin secretion.

Advantages and Limitations for Lab Experiments

N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,4,6-trimethylbenzamide is a useful tool for investigating Ca2+ signaling pathways in vitro, as it can inhibit Ca2+ uptake by the ER and Golgi apparatus. However, it is important to note that this compound can also affect other cellular processes and may have off-target effects. Additionally, this compound is not suitable for use in vivo due to its membrane-permeable nature.

Future Directions

There are several potential future directions for research involving N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,4,6-trimethylbenzamide. One area of interest is the role of Ca2+ signaling in cancer, as this compound has been shown to induce apoptosis in some cancer cell lines. Another area of interest is the use of this compound as a tool for investigating the role of Ca2+ in insulin secretion and glucose homeostasis. Finally, further studies are needed to fully understand the mechanisms of action and potential off-target effects of this compound.

Synthesis Methods

N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,4,6-trimethylbenzamide can be synthesized through a multi-step process starting with 2,4,6-trimethylbenzoyl chloride and 2-amino-2-methyl-1-propanol. The reaction proceeds through a series of intermediate steps, including the formation of a benzamide intermediate, before the final product is obtained.

Scientific Research Applications

N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,4,6-trimethylbenzamide is commonly used in scientific research to investigate Ca2+ signaling pathways in various cell types. It has been shown to inhibit Ca2+ uptake by the ER and the Golgi apparatus, which can affect a variety of cellular processes including protein synthesis, secretion, and apoptosis. This compound has also been used to study the role of Ca2+ in neurotransmitter release, muscle contraction, and insulin secretion.